Cas no 518336-11-3 (4-(3-Hydroxypropyl)aminobenzoic Acid)

• Product Name: 4-(3-Hydroxypropyl)aminobenzoic Acid
• CAS No: 518336-11-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1023118
• PubChem ID: 4738992
• Update Time: 2025-10-23

4-(3-Hydroxypropyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Hydroxypropyl)amino]benzoic Acid
• 4-(3-hydroxypropylamino)benzoic acid
• Benzoic acid, 4-[(3-hydroxypropyl)amino]- (9CI)
• AKOS002664381
• DTXSID10406251
• Benzoic acid, 4-[(3-hydroxypropyl)amino]-
• 518336-11-3
• DB-325933
• SCHEMBL5585938
• 4-(3-Hydroxypropyl)aminobenzoic Acid

• Inchi： 1S/C10H13NO3/c12-7-1-6-11-9-4-2-8(3-5-9)10(13)14/h2-5,11-12H,1,6-7H2,(H,13,14)
• InChI Key： LPIGVMNRPMKEEI-UHFFFAOYSA-N
• SMILES： OCCCNC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 1.25210

Additional information on 4-(3-Hydroxypropyl)aminobenzoic Acid

Comprehensive Guide to 4-(3-Hydroxypropyl)aminobenzoic Acid (CAS No. 518336-11-3): Properties, Applications, and Industry Insights

4-(3-Hydroxypropyl)aminobenzoic Acid (CAS No. 518336-11-3) is a specialized organic compound gaining traction in pharmaceutical and cosmetic research due to its unique molecular structure. This benzoic acid derivative features a hydroxypropyl side chain, which enhances its solubility and bioavailability compared to traditional aminobenzoic acid variants. Researchers are particularly interested in its potential as a UV-absorbing agent and antioxidant precursor, aligning with current trends in sustainable skincare formulations.

The compound's chemical synthesis typically involves a multi-step process starting from 4-aminobenzoic acid, with the hydroxypropyl group introduced via nucleophilic substitution. Analytical characterization via HPLC and mass spectrometry confirms its high purity (>98%), making it suitable for pharmaceutical intermediates. Recent patent filings (2022-2023) highlight its utility in non-steroidal anti-inflammatory drug (NSAID) development, particularly for topical applications where enhanced skin penetration is desired.

In cosmetic science, 4-(3-Hydroxypropyl)aminobenzoic Acid addresses growing consumer demand for broad-spectrum photoprotection. Unlike conventional PABA derivatives, its modified structure minimizes skin irritation while maintaining effective UVA/UVB absorption. Formulators appreciate its compatibility with vitamin C and niacinamide in anti-aging serums, as demonstrated in recent in vitro stability studies (Journal of Cosmetic Science, 2023).

The compound's metabolic pathway has become a focus area in prodrug design. Its hydroxypropyl moiety undergoes enzymatic cleavage in vivo, potentially enabling targeted drug delivery. This property aligns with precision medicine trends, particularly for transdermal drug delivery systems (TDDS) where controlled release is critical. Current QSAR modeling suggests optimal logP values (1.2-1.8) for balanced permeability and solubility.

From a regulatory perspective, 518336-11-3 complies with major pharmacopeias (USP/EP) for impurity profiling. Stability studies indicate excellent shelf life (>24 months) under standard storage conditions (20-25°C, protected from light). The compound's environmental fate has been evaluated per OECD guidelines, showing rapid biodegradation (82% in 28 days), addressing concerns about persistent organic pollutants in personal care products.

Emerging applications include its use as a crosslinking agent in biodegradable polymers for medical devices. The primary amine and carboxyl groups enable covalent bonding with polyester matrices, while the hydroxyl group facilitates hydrogel formation. This dual functionality supports the development of drug-eluting stents and wound dressings, as evidenced by recent in vivo biocompatibility tests (Biomaterials Science, 2024).

For researchers sourcing 4-(3-Hydroxypropyl)aminobenzoic Acid, critical quality parameters include residual solvent levels (ICH Q3C limits) and heavy metal content (<10 ppm). Advanced purification techniques like preparative chromatography ensure compliance with GMP standards for active pharmaceutical ingredients (APIs). The compound's spectral data (1H NMR, IR) have been comprehensively documented to facilitate identity confirmation.

Market analysts project steady growth (6.8% CAGR) for functionalized benzoic acids through 2028, driven by personalized medicine needs. 518336-11-3 is positioned to benefit from this trend, particularly in combinatorial chemistry libraries for high-throughput screening. Its structural versatility supports structure-activity relationship (SAR) studies across multiple therapeutic areas, including dermatology and pain management.

Recent innovations include its incorporation into microneedle arrays for transdermal vaccination systems. The compound's ability to stabilize protein antigens while maintaining adjuvant properties makes it valuable for next-generation needle-free immunization platforms. These developments align with global health priorities for thermostable vaccine technologies.

From a technical perspective, handling 4-(3-Hydroxypropyl)aminobenzoic Acid requires standard laboratory precautions (gloves, eye protection). Its physicochemical properties include a melting point of 178-182°C and water solubility of 12 mg/mL at 25°C. The pKa values (carboxyl: 4.2; amine: 9.6) guide formulation scientists in pH-dependent delivery systems. These characteristics make it particularly useful for iontophoretic drug delivery applications.